Cas no 2138260-47-4 (1-({1,1-Dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-ethylurea)

• Product Name: 1-({1,1-Dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-ethylurea
• CAS No: 2138260-47-4
• MF: C₁₁H₂₁N₃O₃S
• MW: 275.367741346359
• CID: 6082262
• PubChem ID: 165452330
• Update Time: 2025-06-20

1-({1,1-Dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-ethylurea Chemical and Physical Properties

Names and Identifiers

• 2138260-47-4
• 1-({1,1-dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-ethylurea
• EN300-738358
• 1-({1,1-Dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-ethylurea

• Inchi： 1S/C11H21N3O3S/c1-2-13-10(15)14-8-11-4-3-5-18(16,17)9(11)6-12-7-11/h9,12H,2-8H2,1H3,(H2,13,14,15)
• InChI Key： KMMJIZLNNCJYHQ-UHFFFAOYSA-N
• SMILES： S1(CCCC2(CNC(NCC)=O)CNCC12)(=O)=O

Computed Properties

• Exact Mass: 275.13036271g/mol
• Monoisotopic Mass: 275.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 95.7Ų

Additional information on 1-({1,1-Dioxo-octahydro-1lambda6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-ethylurea

1-({1,1-Dioxo-octahydro-1λ6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-ethylurea: A Comprehensive Overview

The compound 1-({1,1-Dioxo-octahydro-1λ6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-ethylurea, identified by the CAS number 2138260-47-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of ureas, which are widely used in the synthesis of drugs, agrochemicals, and industrial chemicals. The structure of this molecule is characterized by a thiopyrano[2,3-c]pyrrole ring system fused with a dioxane moiety, which contributes to its unique chemical properties.

Recent studies have highlighted the importance of thiopyran derivatives in drug discovery due to their ability to modulate various biological targets. The presence of the thiopyrano[2,3-c]pyrrole ring in this compound suggests potential activity as an antioxidant or anti-inflammatory agent. Researchers have reported that such structures can interact with cellular pathways involved in oxidative stress and inflammation, making them promising candidates for therapeutic interventions.

The synthesis of 1-({1,1-Dioxo-octahydro-1λ6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-ethylurea involves a multi-step process that includes the formation of the thiopyran ring followed by urea functionalization. This approach ensures high specificity and control over the final product's properties. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has significantly improved the efficiency and scalability of this process.

In terms of application, this compound has shown potential in the field of material science as well. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers or metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent research has demonstrated that incorporating thiopyran-based ligands into MOFs can enhance their stability and selectivity for specific gas molecules.

The pharmacokinetic properties of 1-({1,1-Dioxo-octahydro-1λ6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-ethylurea have also been investigated in preclinical studies. Results indicate that the compound exhibits moderate bioavailability and selective tissue distribution, which are critical factors for its potential use as a drug candidate. Further studies are underway to evaluate its toxicity profile and efficacy in animal models.

From an environmental perspective, the biodegradability and ecological impact of this compound are areas of growing interest. As industries increasingly prioritize sustainability, understanding how such compounds interact with ecosystems is essential. Preliminary data suggest that under controlled conditions, this compound undergoes microbial degradation within a reasonable timeframe, reducing its environmental footprint.

In conclusion, 1-({1,1-Dioxo-octahydro-1λ6-thiopyrano[2,3-c]pyrrol-4a-yl}methyl)-3-ethylurea represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable addition to both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and medicine.